Cas no 2137573-56-7 (3-(Azetidin-1-yl)-5-fluoropyridine-4-carbaldehyde)

• Product Name: 3-(Azetidin-1-yl)-5-fluoropyridine-4-carbaldehyde
• CAS No: 2137573-56-7
• MF: C₉H₉FN₂O
• MW: 180.178965330124
• CID: 5843649
• PubChem ID: 165779413
• Update Time: 2025-06-09

3-(Azetidin-1-yl)-5-fluoropyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-726307
• 3-(azetidin-1-yl)-5-fluoropyridine-4-carbaldehyde
• 2137573-56-7
• 3-(Azetidin-1-yl)-5-fluoropyridine-4-carbaldehyde

• Inchi： 1S/C9H9FN2O/c10-8-4-11-5-9(7(8)6-13)12-2-1-3-12/h4-6H,1-3H2
• InChI Key： YDWPCLFOYUDXCI-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1C=O)N1CCC1

Computed Properties

• Exact Mass: 180.06989108g/mol
• Monoisotopic Mass: 180.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 33.2Ų

Additional information on 3-(Azetidin-1-yl)-5-fluoropyridine-4-carbaldehyde

Professional Introduction to 3-(Azetidin-1-yl)-5-fluoropyridine-4-carbaldehyde (CAS No. 2137573-56-7)

3-(Azetidin-1-yl)-5-fluoropyridine-4-carbaldehyde is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2137573-56-7, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of both azetidine and fluoropyridine moieties in its molecular structure imparts distinct reactivity and binding capabilities, making it a valuable scaffold for designing novel therapeutic agents.

The compound's molecular framework consists of a pyridine core substituted with a fluorine atom at the 5-position and an aldehyde group at the 4-position, linked to an azetidine ring. This specific arrangement enhances its utility in medicinal chemistry, particularly in the synthesis of small-molecule inhibitors targeting various biological pathways. The azetidin-1-yl moiety, a five-membered heterocyclic ring containing nitrogen, contributes to the compound's flexibility and ability to interact with biological targets in a conformationally favorable manner.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of a fluorine atom into the pyridine ring not only modulates electronic properties but also influences hydrophobicity and binding affinity. These attributes make 3-(Azetidin-1-yl)-5-fluoropyridine-4-carbaldehyde an attractive candidate for further exploration in the development of drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential application in the design of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The aldehyde functionality at the 4-position of the pyridine ring provides a reactive site for covalent bond formation with key residues in kinase active sites. This capability allows for the development of highly specific inhibitors that can modulate kinase activity with minimal off-target effects.

Recent studies have highlighted the importance of heterocyclic scaffolds in drug design, particularly azetidine derivatives. These compounds have shown promise in inhibiting various kinases by mimicking natural substrates or interfering with substrate binding. The combination of azetidine and fluoropyridine in 3-(Azetidin-1-yl)-5-fluoropyridine-4-carbaldehyde creates a versatile platform for generating structurally diverse inhibitors. Such diversity is essential for overcoming resistance mechanisms and achieving sustained therapeutic responses.

The compound's aldehyde group also facilitates further chemical modifications, enabling the synthesis of more complex derivatives. For instance, condensation reactions with secondary amines can yield imines or Schiff bases, which are known to exhibit potent biological activities. These derivatives can be fine-tuned to optimize pharmacological properties such as solubility, bioavailability, and target specificity. The flexibility offered by the azetidine ring allows for conformational adjustments that can enhance binding affinity to biological targets.

In addition to its applications in kinase inhibition, 3-(Azetidin-1-yl)-5-fluoropyridine-4-carbaldehyde has potential uses in other therapeutic areas. Its structural features make it a suitable candidate for developing antimicrobial agents, where fluorinated pyridines have demonstrated efficacy against resistant bacterial strains. Furthermore, its ability to modulate protein-protein interactions suggests applications in drug discovery targeting protein-protein interfaces involved in diseases such as neurodegeneration and inflammation.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility despite its complex structure. Key steps include functional group interconversions, protecting group strategies, and regioselective reactions to introduce the desired substituents at specific positions. Advances in synthetic methodologies have made it possible to produce high-purity batches of 3-(Azetidin-1-yl)-5-fluoropyridine-4-carbaldehyde, which is crucial for downstream biological evaluations.

Evaluation of this compound's biological activity typically involves high-throughput screening (HTS) against large libraries of targets or more targeted assays based on specific hypotheses derived from structural analysis. Initial studies often focus on assessing interactions with kinases or other enzymes relevant to disease pathways. Positive hits from these screens can then be validated using more comprehensive biochemical and cellular assays to confirm mechanism-of-action and selectivity profiles.

The impact of fluorination on pharmacological properties cannot be overstated. The electron-withdrawing nature of fluorine atoms can enhance metabolic stability by preventing unwanted degradation pathways. Additionally, fluorine atoms can influence binding affinity through dipole interactions or by modulating hydrophobicity at critical sites within biological targets. These effects make fluorinated compounds like 3-(Azetidin-1-yl)-5-fluoropyridine-4-carbaldehyde particularly valuable in drug development.

In conclusion, 3-(Azetidin-1-yl)-5-fluoropyridine-4-carbaldehyde (CAS No. 2137573-56-7) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features, including the presence of both azetidine and fluoropyridine moieties, contribute to its versatility in drug design applications such as kinase inhibition and antimicrobial therapy. The compound's synthetic accessibility and potential for further derivatization make it an attractive candidate for future research endeavors aimed at addressing unmet medical needs.